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Compound of Interest

Compound Name: 6-Aminophthalide

Cat. No.: B112798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

6-Aminophthalide is a valuable building block in the synthesis of various pharmaceutical

compounds and fine chemicals. Its unique structure, featuring a lactone ring fused to a

benzene ring with an amino group, makes it a versatile intermediate. This guide provides a

comparative analysis of two distinct synthetic routes to 6-aminophthalide, offering detailed

experimental protocols and a quantitative comparison to aid researchers in selecting the most

suitable method for their specific needs.

Route 1: Synthesis from 4-Nitro-o-xylene
This route commences with the readily available starting material, 4-nitro-o-xylene, and

proceeds through a three-step sequence involving oxidation, benzylic bromination with

subsequent cyclization, and nitro group reduction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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